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Compound of Interest

Compound Name: L-Leucine-13C6,15N

Cat. No.: B3324991

Get Quote

Standard L-Leucine has a molecular formula of C₆H₁₃NO₂.[1][2][3] The isotopically labeled

variant, L-Leucine-¹³C₆,¹⁵N, is specifically synthesized to contain heavy isotopes of carbon and

nitrogen. In this molecule:

All six carbon atoms are the Carbon-13 (¹³C) isotope.

The single nitrogen atom is the Nitrogen-15 (¹⁵N) isotope.

Hydrogen and oxygen atoms are presumed to be of their natural isotopic abundance.

Therefore, the molecular formula for this labeled compound is (¹³C)₆H₁₃(¹⁵N)O₂.

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic masses of all constituent atoms in

the molecule. The calculation requires the precise atomic mass of each specific isotope.

Table 1: Atomic Masses of Constituent Isotopes
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Element Isotope Atomic Mass (amu)

Carbon ¹³C 13.003355[4][5]

Hydrogen ¹H 1.008

Nitrogen ¹⁵N 15.000109

Oxygen ¹⁶O 15.999

Table 2: Molecular Weight Calculation for L-Leucine-¹³C₆,¹⁵N

Element Isotope
Number of
Atoms

Atomic Mass
(amu)

Total Mass
(amu)

Carbon ¹³C 6 13.003355 78.02013

Hydrogen ¹H 13 1.008 13.104

Nitrogen ¹⁵N 1 15.000109 15.000109

Oxygen ¹⁶O 2 15.999 31.998

Total 22 138.122239

The calculated molecular weight of L-Leucine-¹³C₆,¹⁵N is 138.12 g/mol .

Experimental Protocols
The determination of the molecular weight of isotopically labeled compounds is typically

confirmed using high-resolution mass spectrometry (HRMS).

Protocol: Mass Spectrometry Analysis

Sample Preparation: A dilute solution of L-Leucine-¹³C₆,¹⁵N is prepared in a suitable solvent,

such as a mixture of water and acetonitrile with a small amount of formic acid to promote

ionization.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is used.
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Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed to

generate the protonated molecular ion, [M+H]⁺.

Mass Analysis: The instrument is calibrated using a known standard. The sample is then

introduced, and the mass-to-charge ratio (m/z) of the ions is measured with high precision.

Data Interpretation: The expected m/z for the [M+H]⁺ ion of L-Leucine-¹³C₆,¹⁵N would be

approximately 139.1295 (138.1222 + 1.0073 for the added proton). The observed mass is

compared to the theoretical mass to confirm the identity and isotopic purity of the compound.

Visualization of Elemental Composition
The following diagram illustrates the elemental makeup of the L-Leucine-¹³C₆,¹⁵N molecule.
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Caption: Elemental composition of L-Leucine-¹³C₆,¹⁵N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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